3-(6H-Benzo[c][1]benzoxepin-11-ylidene)-N,N-dimethylpropan-1-amine;hydrochloride

• CAS No.: 1229-29-4
• Product Name: 3-(6H-Benzo[c][1]benzoxepin-11-ylidene)-N,N-dimethylpropan-1-amine;hydrochloride
• Molecular Formula: C19H21NO • HCl
• Molecular Weight: 315.8 g/mol
• IUPAC Name: 3-(6H-benzo[c][1]benzoxepin-11-ylidene)-N,N-dimethylpropan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C19H21NO.ClH/c1-20(2)13-7-11-17-16-9-4-3-8-15(16)14-21-19-12-6-5-10-18(17)19;/h3-6,8-12H,7,13-14H2,1-2H3;1H
• Standard InChIKey: MHNSPTUQQIYJOT-CULRIWENSA-N
• Isomeric SMILES: CN(C)CC/C=C/1\C2=CC=CC=C2COC3=CC=CC=C31.Cl
• SMILES: CN(C)CCC=C1C2=CC=CC=C2COC3=CC=CC=C31.Cl
• Canonical SMILES: CN(C)CCC=C1C2=CC=CC=C2COC3=CC=CC=C31.Cl
• Appearance: Solid powder
• Description: Doxepin Hydrochloride is a dibenzoxepin derivative and tricyclic antidepressant with antipruritic and sedative activities. Doxepin blocks the reuptake of norepinephrine and serotonin into presynaptic terminals thereby prolonging the availability of the monoaminergic neurotransmitters within the synaptic cleft and enhancing their action leading to sedative effects. Doxepin also has antagonistic effects on histamine (H1 and H2), 5-HT2, alpha-1 adrenergic, and muscarinic receptors. The antipruritic effect of this agent is the result mediated through inhibition of histamine receptors.; Doxepin Hydrochloride is a dibenzooxazepine.; A dibenzoxepin tricyclic compound. It displays a range of pharmacological actions including maintaining adrenergic innervation. Its mechanism of action is not fully understood, but it appears to block reuptake of monoaminergic neurotransmitters into presynaptic terminals. It also possesses anticholinergic activity and modulates antagonism of histamine H(1)- and H(2)-receptors.
• Synonyms: Apo Doxepin; Apo-Doxepin; ApoDoxepin; Aponal; Deptran; Desidox; Doneurin; Doxepia; Doxepin; Doxepin beta; Doxepin Hydrochloride; Doxepin Hydrochloride, Cis-Trans Isomer Mixture (approximately 1:5); Doxepin RPh; Doxepin-RPh; Espadox; Hydrochloride, Doxepin; Mareen; Novo Doxepin; Novo-Doxepin; Prudoxin; Quitaxon; Sinequan; Sinquan; Xepin; Zonalon
• Reference: 1:Spectrofluorimetric method for the determination of doxepin hydrochloride in commercial dosage forms. Rahman N, Siddiqui S, Azmi SN.AAPS PharmSciTech. 2009;10(4):1381-7. doi: 10.1208/s12249-009-9341-z. Epub 2009 Nov 21. PMID: 19936937 Free PMC Article2:[Spectrometric study on the interaction of doxepin hydrochloride and fast green and its application]. Wu CK, Feng SL, Fan J.Guang Pu Xue Yu Guang Pu Fen Xi. 2007 Dec;27(12):2490-3. Chinese. PMID: 18330292 3:Novel therapeutic usage of low-dose doxepin hydrochloride. Singh H, Becker PM.Expert Opin Investig Drugs. 2007 Aug;16(8):1295-305. Review. PMID: 17685877
• PubChem Compound: 14675
• Last Modified: Nov 11 2021